Cas no 326-91-0 (2-Thenoyltrifluoroacetone)

2-thenoyltrifluoroacetone is a chelating agent. 2-thenoyltrifluoroacetone can be used for the complexation of various metal ions, including Mn (II) \co (III) \ni (II), etc. 2-thenoyltrifluoroacetone has anti tuberculosis and cytotoxic activities. 2-thenoyltrifluoroacetone has also been used as a mitochondrial electron flux inhibitor and used to analyze endothelial cell dysfunction. In addition, the complex with copper (II) has anticancer activity on K562 cells

2-Thenoyltrifluoroacetone structure

Product Name:2-Thenoyltrifluoroacetone

CAS No:326-91-0

Molecular Formula:C₈H₅O₂F₃S

Molecular Weight:222.1843

MDL:MFCD00005445

CID:36856

PubChem ID:5601

2-Thenoyltrifluoroacetone Properties

Names and Identifiers

- 2-Thenoyltrifluoroacetone
- 4,4,4-Trifluoro-1-(2-thienyl)butane-1,3-dione
- 1-(2-Thenoyl)-3,3,3-trifluoroacetone
- 4,4,4-Trifluoro-1-(2-furyl)-1,3-butanedione
- FTA~Furoyltrifluoroacetone~1-(2-Furyl)-4,4,4-trifluoro-1,3-butanedione
- 1-Thienyl-4,4,4-trifluoro-1,3-butanedione
- 2-TENOYL-TRIFLUOROACETONE
- 4,4,4-Trifluoro-1-(2-thienyl)-1,3-butanedione
- 4.4.4-Trifluoro-1-(2-thienyl)-1.3-butanedione
- Thenoyltrifluoroacetone
- 2-thenoyltriflouroacetone
- 4,4,4-Trifluoro-1-(2-thienyl)-1,3-butanedione,TTA,extractant)
- Thenoyltrifluoroacet
- Theonyltrifluoroacetone
- TTFA
- TTA (extractant)
- TTB
- BRD-K00959089-001-01-4
- SR-01000388942-1
- 1-(Thien-2-yl)-4,4,4-trifluorobutane-1,3-dione
- AM20090477
- NSC 66544
- 29463-74-9
- F11231
- F0346-3664
- InChI=1/C8H5F3O2S/c9-8(10,11)7(13)4-5(12)6-2-1-3-14-6/h1-3H,4H2
- alpha-Thenoyltrifluoroacetone
- 1,3-Butanedione, 4,4,4-trifluoro-1-(thienyl)- (7CI,8CI,9CI)
- EINECS 206-316-7
- 4,4,4-Trifluoro-1-(2-thienyl)-1,3-Butanedion
- Z57201518
- 1-(2-thienyl)-4,4,4-trifluoro-1,3-butanedione
- 326-91-0
- 1,1-Trifluoro-3-(2-thenoyl)acetone
- AC-4921
- SR-01000388942
- PS-6790
- 4,4,4-trifluoro-1-thiophen-2-ylbutane-1,3-dione
- FT-0613433
- 1,1,1-Trifluoro-3-(2-thenoyl)acetone
- CCG-207997
- EN300-18351
- 4,4,4-trifluoro-1-(thiophen-2-yl)butane-1,3-dione
- MFCD00005445
- SCHEMBL195358
- NSC66544
- DTXSID1059812
- 1-Thenoyl-3,3,3-trifluoroacetone
- 4,4,4-TRIFLUORO-1-THIEN-2-YLBUTANE-1,3-DIONE
- NSC-66544
- 2-Theonyltrifluoroacetone
- 1-Thenoyl-3,3-trifluoroacetone
- DS-1137
- EU-0000019
- CHEMBL1236433
- 2-Thenoyltrifluoroacetone, 99%
- T0438
- 1,3-Butanedione, 4,4,4-trifluoro-1-(2-thienyl)-
- BDBM50248361
- AI3-31295
- 2-Thenoyltrifluoroacetone pound>>4,4,4-trifluoro-1-(thiophen-2-yl)butane-1,3-dione
- TXBBUSUXYMIVOS-UHFFFAOYSA-
- HSCI1_000376
- CS-W020091
- DB04795
- 2-Thenoyltrifluoroacetone, purum, >=97.0% (GC)
- A821374
- Perfluoroacetyl(2-thenoyl)methane
- BCP21685
- 1-(Thenoyl-(2'))-3,3,3-trifluoroacetone
- 1, 4,4,4-trifluoro-1-(2-thienyl)-
- AKOS000119762
- SY004998
- NS00041862
- 2-Thenoyltrifluoroacetone, for spectrophotometric det. of metal ions, >=99.0%
- Q-200324
- MYQ9MNW7NI
- HY-D0190
- 1,1,1-trifluoro-5-(2-thienyl)pentane-2,4-dione;2-Thenoyltrifluoroacetone
- Q5933755
- UNII-MYQ9MNW7NI
- .alpha.-Thenoyltrifluoroacetone
- HMS3604B13
- STK020843
- DB-001234
- BBL014250
- +Expand
- MDL： MFCD00005445
- InChIKey： TXBBUSUXYMIVOS-UHFFFAOYSA-N
- Inchi： 1S/C8H5F3O2S/c9-8(10,11)7(13)4-5(12)6-2-1-3-14-6/h1-3H,4H2
- SMILES： C1=CC=C(S1)C(CC(=O)C(F)(F)F)=O
- BRN： 168645

Computed Properties

Exact Mass: 221.996235g/mol
Surface Charge: 0
XLogP3: 2.2
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 3
Monoisotopic Mass: 221.996235g/mol
Monoisotopic Mass: 221.996235g/mol
Topological Polar Surface Area: 62.4Å²
Heavy Atom Count: 14
Complexity: 250
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: 3
Surface Charge: 0

Experimental Properties

LogP: 2.45230
PSA: 62.38000
Refractive Index: 1.326
Water Partition Coefficient: Insoluble
Boiling Point: 96-98 °C/8 mmHg(lit.)
Melting Point: 43.0 to 46.0 deg-C
Flash Point: Fahrenheit: 233.6 ° f < br / > Celsius: 112 ° C < br / >
Color/Form: Not available
Solubility: Not available
Sensitiveness: Sensitive to humidity
Density: 1.4373 (estimate)

2-Thenoyltrifluoroacetone Security Information

Symbol: GHS07
WGK Germany：3
Safety Term：S26;S37/39
Safety Instruction： S26-S36-S37/39
Risk Phrases：R22; R36/37/38
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305+P351+P338
Prompt：warning
Storage Condition：2-8°C
Risk Phrases： 36/37/38
Signal Word：Warning
TSCA：T
HazardClass：IRRITANT
FLUKA BRAND F CODES：10-23

2-Thenoyltrifluoroacetone Customs Data

HS CODE：29349990
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Thenoyltrifluoroacetone Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00I6NF-1g	2-Thenoyltrifluoroacetone	326-91-0	97%	1g	$4.00	2024-05-05
A2B Chem LLC	AI47627-1g	2-Thenoyltrifluoroacetone	326-91-0	97%	1g	$4.00	2024-04-20
abcr	AB104115-25 g	2-Thenoyltrifluoroacetone, 99%; .	326-91-0	99%	25 g	€80.10	2023-07-20
Alichem	A169007785-500g	2-Thenoyltrifluoroacetone	326-91-0	95%	500g	$176.40	2023-09-02
Ambeed	A135642-1g	2-Thenoyltrifluoroacetone	326-91-0	97%	1g	$5.0	2024-07-19
Apollo Scientific	PC6950-25g	1-(Thien-2-yl)-4,4,4-trifluorobutane-1,3-dione	326-91-0		25g	£13.00	2023-09-02
Enamine	EN300-18351-0.05g	4,4,4-trifluoro-1-(thiophen-2-yl)butane-1,3-dione	326-91-0	94%	0.05g	$19.0	2023-09-19
Key Organics Ltd	PS-6790-1MG	1-(Thien-2-yl)-4,4,4-trifluorobutane-1,3-dione	326-91-0	>95%	1mg	£37.00	2023-09-09
Life Chemicals	F0346-3664-0.25g	2-Thenoyltrifluoroacetone	326-91-0	95%+	0.25g	$18.0	2023-09-07
MedChemExpress	HY-D0190-25g	2-Thenoyltrifluoroacetone	326-91-0	99.96%	25g	￥450	2024-05-25

2-Thenoyltrifluoroacetone Suppliers

Hubei Hanwei Chemical Co., Ltd

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2-Thenoyltrifluoroacetone Related Literature

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Zhao-Fu Yang,Yong-Mei Tian,Wan-Ying Zhang,Peng Chen,Hong-Feng Li,Yi-Quan Zhang,Wen-Bin Sun Dalton Trans. 2019 48 4931
2. Substituents engineered deep-red to near-infrared phosphorescence from tris-heteroleptic iridium(iii) complexes for solution processable red-NIR organic light-emitting diodes

Hae Un Kim,Sunyoung Sohn,Wanuk Choi,Minjun Kim,Seung Un Ryu,Taiho Park,Sungjune Jung,K. S. Bejoymohandas J. Mater. Chem. C 2018 6 10640
3. Structural characterization of new zinc(ii) complexes with N2O2 chelating thiosemicarbazidato ligands; investigation of the relationship between their DNA interaction and in vitro antiproliferative activity towards human cancer cells

Bü?ra Kaya,Zehra Kübra Y?lmaz,Onur ?ahin,Belma Aslim,Bahri ülküseven New J. Chem. 2020 44 9313
4. Neodymium β-diketonate showing slow magnetic relaxation and acting as a ratiometric thermometer based on near-infrared emission

Kunal Kumar,Daisuke Abe,Keiko Komori-Orisaku,Olaf Stefańczyk,Koji Nakabayashi,Julia R. Shakirova,Sergey P. Tunik,Shin-ichi Ohkoshi RSC Adv. 2019 9 23444
5. Interfacial kinetics of synergistic extraction of samarium(iii) studied by micro-two-phase sheath flow/fluorescence microscopy

Takahira Tokimoto,Satoshi Tsukahara,Hitoshi Watarai Analyst 2004 129 1099
6. Structure and dynamics of binary and ternary lanthanide(iii) and actinide(iii) tris[4,4,4-trifluoro-1-(2-thienyl)-1,3-butanedione] (TTA) – tributylphosphate (TBP) complexes. Part 3, the structure, thermodynamics and reaction mechanisms of 8- and 9-coordinated binary and ternary Y-TTA-TBP complexes studied by quantum chemical methods

Valerie Vallet,Zoltán Szabó,Ingmar Grenthe Dalton Trans. 2011 40 3154
7. X-Ray excited luminescence of organo-lanthanide complexes

Andrey A. Kukinov,Tatyana V. Balashova,Vasily A. Ilichev,Alexey N. Trufanov,Mikhail N. Ivin,Sergey V. Obolensky,Mikhail N. Bochkarev Phys. Chem. Chem. Phys. 2019 21 16288
8. Structure and dynamics of binary and ternary lanthanide(iii) and actinide(iii) tris[4,4,4-trifluoro-1-(2-thienyl)-1,3-butanedione] (TTA) complexes. Part 2, the structure and dynamics of binary and ternary complexes in the Y(iii)/Eu(iii) –TTA – tributylphosphate (TBP) system in chloroform as studied by NMR spectroscopy

Zoltán Szabó,Valerie Vallet,Ingmar Grenthe Dalton Trans. 2010 39 10944

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Amadis Chemical Company Limited

(CAS:326-91-0)2-Thenoyltrifluoroacetone

Purity:99%

Quantity:500g

Price($):332.0

Cas no 326-91-0 (2-Thenoyltrifluoroacetone)

2-Thenoyltrifluoroacetone Properties

Names and Identifiers

Computed Properties

Experimental Properties

2-Thenoyltrifluoroacetone Security Information

2-Thenoyltrifluoroacetone Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

2-Thenoyltrifluoroacetone Price

2-Thenoyltrifluoroacetone Suppliers

2-Thenoyltrifluoroacetone Related Literature

Related Categories

326-91-0 (2-Thenoyltrifluoroacetone) Related Products